Cas no 2172131-93-8 (5-4-(benzyloxy)-2,6-difluorophenyl-2-methoxypyrimidine)

5-4-(Benzyloxy)-2,6-difluorophenyl-2-methoxypyrimidine is a fluorinated pyrimidine derivative with a benzyloxy substituent, offering unique reactivity and structural versatility in synthetic chemistry. Its difluorophenyl and methoxypyrimidine moieties enhance its potential as an intermediate in pharmaceutical and agrochemical applications, particularly in the development of bioactive compounds. The benzyloxy group provides a protective functionality, facilitating selective modifications during synthesis. This compound's well-defined structure and stability make it suitable for use in cross-coupling reactions and other advanced organic transformations. Its high purity and consistent performance ensure reliability in research and industrial settings, supporting the synthesis of complex molecules with precision.
5-4-(benzyloxy)-2,6-difluorophenyl-2-methoxypyrimidine structure
2172131-93-8 structure
Product Name:5-4-(benzyloxy)-2,6-difluorophenyl-2-methoxypyrimidine
CAS No:2172131-93-8
MF:C18H14F2N2O2
MW:328.312771320343
CID:6027220
PubChem ID:165531378
Update Time:2025-06-06

5-4-(benzyloxy)-2,6-difluorophenyl-2-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-4-(benzyloxy)-2,6-difluorophenyl-2-methoxypyrimidine
    • 5-[4-(benzyloxy)-2,6-difluorophenyl]-2-methoxypyrimidine
    • 2172131-93-8
    • EN300-1586511
    • Inchi: 1S/C18H14F2N2O2/c1-23-18-21-9-13(10-22-18)17-15(19)7-14(8-16(17)20)24-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3
    • InChI Key: VLZRWWSEOGKENW-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1C1=CN=C(N=C1)OC)F)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 328.10233402g/mol
  • Monoisotopic Mass: 328.10233402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 44.2Ų

5-4-(benzyloxy)-2,6-difluorophenyl-2-methoxypyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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